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Compound of Interest

Compound Name: Triphenyl borate

Cat. No.: B123525

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides immediate and essential safety and
logistical information for handling Triphenyl borate, including detailed operational and disposal
plans to foster a secure research environment.

Triphenyl borate is a chemical compound that demands careful handling due to its potential
health hazards. It is toxic if swallowed and can cause serious eye damage.[1][2][3] Additionally,
it may be toxic in contact with skin and if inhaled, and can cause skin and respiratory irritation.
[2][3][4] Adherence to proper safety protocols is crucial to minimize exposure and mitigate risks.

Key Safety and Physical Data

A summary of essential quantitative data for Triphenyl borate is provided below. It is important
to note that no official occupational exposure limits (OELSs) have been established by major
regulatory bodies such as OSHA, NIOSH, or ACGIH.[1]
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Parameter Value Reference
Appearance Solid [5]
Molecular Formula C18H15B0O3 [2]
Molecular Weight 290.13 g/mol [2]

Acute Oral Toxicity (Mouse) LD50: 200 mg/kg [1]

Storage Temperature 2-8 °C (Refrigerated) [1][6]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is necessary to ensure
comprehensive protection when handling Triphenyl borate. The following diagram illustrates
the relationship between the hazards presented by Triphenyl borate and the corresponding
essential PPE.

Diagram 1: Hazard-PPE Correlation for Triphenyl Borate
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Caption: Diagram 1: Hazard-PPE Correlation for Triphenyl Borate.

Detailed PPE Specifications
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o Eye and Face Protection: Always wear chemical safety goggles that conform to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][7] In
addition, a face shield should be worn to provide a higher level of protection against
splashes and airborne particles.

e Skin Protection:

o Gloves: Wear chemical-resistant gloves. While specific permeation data for Triphenyl
borate is not readily available, nitrile or neoprene gloves are generally recommended for
handling a wide range of chemicals.[8] Always inspect gloves for any signs of degradation
before use and remove them using the proper technique to avoid skin contact.

o Protective Clothing: A laboratory coat must be worn to protect street clothes and exposed
skin. Ensure the lab coat is fully buttoned. For tasks with a higher risk of splashes,
consider a chemically resistant apron.

» Respiratory Protection: If there is a potential for generating dust, or if working outside of a
certified chemical fume hood, a NIOSH/MSHA or European Standard EN 149 approved
respirator with a particulate filter is required.[4][7]

Operational Plan: Handling and Disposal Workflow

The following workflow provides a step-by-step guide for the safe handling of Triphenyl
borate, from preparation to disposal.
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Diagram 2: Procedural Workflow for Triphenyl Borate
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Caption: Diagram 2: Procedural Workflow for Triphenyl Borate.
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Experimental Protocols and Handling Procedures

Pre-Handling Preparation:

Review Documentation: Before beginning any work, thoroughly read and understand the
Safety Data Sheet (SDS) for Triphenyl borate.

Engineering Controls: Ensure that a certified chemical fume hood is available and
functioning correctly. All handling of solid Triphenyl borate should be conducted within the
fume hood to minimize inhalation exposure.[4]

Personal Protective Equipment: Don the appropriate PPE as specified above, including
safety goggles, a face shield, a lab coat, and chemical-resistant gloves.

Emergency Preparedness: Locate the nearest eyewash station and safety shower.[4] Ensure
a chemical spill kit is readily accessible. Prepare a designated and clearly labeled hazardous
waste container.

Handling Triphenyl Borate:

Location: Conduct all manipulations of Triphenyl borate inside a chemical fume hood to
control dust and vapors.[4]

Preventing Dust Formation: Handle the solid material carefully to avoid generating dust. Use
techniques such as gentle scooping rather than pouring, if possible.

Storage: Triphenyl borate is moisture-sensitive.[6] Keep the container tightly closed when
not in use and store it in a refrigerator at 2-8°C.[1][6] The storage area should be dry, cool,
and well-ventilated.[6] It is recommended to store it locked up.[1]

In Case of a Spill:

o Evacuation and Notification: Alert others in the vicinity and evacuate the immediate area if
necessary.

o Control and Cleanup: If the spill is small and you are trained to handle it, wear appropriate
PPE. Prevent the dust from spreading.[1] Carefully sweep up the spilled solid and place it
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into a designated, labeled container for hazardous waste.[6] Avoid creating dust during
cleanup.

o Decontamination: Clean the spill area thoroughly with soap and water.

o Reporting: Report the incident to your institution's Environmental Health and Safety (EHS)
department.

Disposal Plan

The disposal of Triphenyl borate and any contaminated materials must be handled as
hazardous waste in accordance with all local, state, and federal regulations.[1][6]

o Waste Collection:

o Collect all waste materials containing Triphenyl borate, including contaminated gloves,
weigh boats, and paper towels, in a dedicated, leak-proof, and clearly labeled hazardous
waste container.

o The label should include the words "Hazardous Waste" and the full chemical name,
"Triphenyl borate."

* Waste Storage:
o Keep the waste container sealed when not in use.

o Store the container in a designated satellite accumulation area (SAA) that is secure and
away from general laboratory traffic.

e Arranging for Disposal:

o Contact your institution's EHS department to schedule a pickup of the hazardous waste.
Do not dispose of Triphenyl borate down the drain or in regular trash.[2]

By adhering to these safety and logistical guidelines, you can significantly minimize the risks
associated with handling Triphenyl borate, ensuring a safer laboratory environment for all
personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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